Cas no 878714-38-6 (4-CHLORO-3-((PYRIDIN-4-YLMETHYL)AMINO)BENZOIC ACID)
4-CHLORO-3-((PYRIDIN-4-YLMETHYL)AMINO)BENZOIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 4-CHLORO-3-((PYRIDIN-4-YLMETHYL)AMINO)BENZOIC ACID
- 4-chloro-3-[(4-pyridinylmethyl)amino]benzoic acid
- 4-chloro-3-(pyridin-4-ylmethylamino)benzoic acid
- 878714-38-6
- DTXSID501235110
- SMR000524927
- 4-Chloro-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid
- 4-Chloro-3-((pyridin-4-ylmethyl)amino)benzoicacid
- CS-0317030
- 4-chloro-3-[(pyridin-4-ylmethyl)amino]benzoic acid
- HMS2842N18
- AN-465/43369082
- 4-chloro-3-[(4-pyridylmethyl)amino]benzoic acid
- STK511556
- AKOS000284631
- MLS001208871
- 4-Chloro-3-((4-pyridinylmethyl)amino)benzoic acid
- CHEMBL1438106
-
- MDL: MFCD07365006
- Inchi: 1S/C13H11ClN2O2/c14-11-2-1-10(13(17)18)7-12(11)16-8-9-3-5-15-6-4-9/h1-7,16H,8H2,(H,17,18)
- InChI Key: VXZYALXKNRPJNL-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=O)O)C=C1NCC1C=CN=CC=1
Computed Properties
- Exact Mass: 262.0509053Da
- Monoisotopic Mass: 262.0509053Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 62.2Ų
4-CHLORO-3-((PYRIDIN-4-YLMETHYL)AMINO)BENZOIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 019490-1g |
4-Chloro-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid |
878714-38-6 | 1g |
$378.00 | 2023-09-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1387700-1g |
4-Chloro-3-((pyridin-4-ylmethyl)amino)benzoic acid |
878714-38-6 | 97% | 1g |
¥3034.00 | 2024-04-27 |
4-CHLORO-3-((PYRIDIN-4-YLMETHYL)AMINO)BENZOIC ACID Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-CHLORO-3-((PYRIDIN-4-YLMETHYL)AMINO)BENZOIC ACID
Comprehensive Overview of 4-CHLORO-3-((PYRIDIN-4-YLMETHYL)AMINO)BENZOIC ACID (CAS No. 878714-38-6)
4-CHLORO-3-((PYRIDIN-4-YLMETHYL)AMINO)BENZOIC ACID (CAS No. 878714-38-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a benzoic acid backbone substituted with a chloro group and a pyridin-4-ylmethyl amino moiety, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or ligand for targeted therapies, aligning with current trends in precision medicine.
The growing demand for small-molecule therapeutics has propelled interest in compounds like 4-CHLORO-3-((PYRIDIN-4-YLMETHYL)AMINO)BENZOIC ACID. Its molecular structure suggests compatibility with enzyme inhibition, a hot topic in oncology and autoimmune disease research. Recent studies highlight its relevance in modulating protein-protein interactions, a key focus area for addressing undruggable targets. The compound's heterocyclic components also align with the pharmaceutical industry's emphasis on bioavailability optimization.
From a synthetic chemistry perspective, 878714-38-6 exemplifies modern structure-activity relationship (SAR) design principles. Its chlorobenzoic acid segment provides a robust scaffold for further derivatization, while the pyridine ring offers hydrogen-bonding capabilities critical for molecular recognition. These features make it valuable for high-throughput screening libraries, addressing the pharmaceutical industry's need for diverse chemical space exploration.
Analytical characterization of 4-CHLORO-3-((PYRIDIN-4-YLMETHYL)AMINO)BENZOIC ACID typically involves advanced techniques such as LC-MS and NMR spectroscopy, reflecting the compound's compatibility with contemporary quality control protocols. Its logP and pKa values suggest favorable ADME properties, a crucial consideration in today's drug development pipelines where lead optimization efficiency is paramount.
In material science applications, this compound's aromatic system and hydrogen-bonding capacity make it interesting for designing functionalized polymers or coordination complexes. The pyridyl group's metal-chelating potential aligns with emerging research in catalytic systems and supramolecular chemistry, areas receiving increased attention for sustainable chemistry solutions.
The commercial availability of CAS 878714-38-6 through specialty chemical suppliers facilitates its investigation across multiple disciplines. Current market trends show rising procurement for research-grade compounds with pharmacophore potential, positioning this chemical as a valuable asset for academic and industrial laboratories focusing on hit-to-lead transitions.
Environmental and safety profiles of 4-CHLORO-3-((PYRIDIN-4-YLMETHYL)AMINO)BENZOIC ACID adhere to standard laboratory handling protocols for organic intermediates. Its stability under ambient conditions and compatibility with common organic solvents enhance its practicality for synthetic applications, addressing researchers' needs for bench-stable reagents in medicinal chemistry workflows.
Patent literature reveals growing intellectual property activity surrounding derivatives of chloro-aminobenzoic acid structures, particularly in therapeutic areas like metabolic disorders and inflammatory diseases. This underscores the compound's relevance to current drug discovery paradigms focused on multi-target therapies and polypharmacology approaches.
Future research directions for 878714-38-6 may explore its utility in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design, two rapidly evolving strategies in drug discovery. The compound's balanced lipophilicity and hydrogen bond donors/acceptors make it particularly suitable for these innovative therapeutic modalities.
878714-38-6 (4-CHLORO-3-((PYRIDIN-4-YLMETHYL)AMINO)BENZOIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)